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Compound of Interest

Compound Name: 11-Oxoisomogroside V

Cat. No.: B12378049 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
11-Oxoisomogroside V is a cucurbitane-type triterpenoid saponin isolated from the fruit of

Siraitia grosvenorii (Luo Han Guo).[1][2][3] As a member of the mogroside family, it is of

significant interest for its potential pharmacological activities and as a natural high-intensity

sweetener. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the

unambiguous structural elucidation of such complex natural products.[4] This application note

provides a detailed protocol for the structural characterization of 11-Oxoisomogroside V using

a suite of one-dimensional (1D) and two-dimensional (2D) NMR experiments.

Abstract
This document outlines the comprehensive methodology for the structural determination of 11-
Oxoisomogroside V. The protocol includes sample preparation, and the acquisition and

analysis of ¹H NMR, ¹³C NMR, Correlation Spectroscopy (COSY), Heteronuclear Single

Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) spectra.

The presented data, including chemical shifts and key correlations, provide a complete spectral

assignment for the molecule.
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Compound Isolation: 11-Oxoisomogroside V is typically isolated from the crude extract of

Siraitia grosvenorii using chromatographic techniques such as column chromatography over

silica gel, followed by preparative HPLC.

Sample for NMR:

Weigh approximately 5-10 mg of purified 11-Oxoisomogroside V.

Dissolve the sample in 0.5 mL of deuterated pyridine (C₅D₅N). Other deuterated solvents

like methanol-d₄ (CD₃OD) or dimethyl sulfoxide-d₆ (DMSO-d₆) can also be used, which

may cause slight variations in chemical shifts.

Transfer the solution to a 5 mm NMR tube.

NMR Data Acquisition
All NMR spectra should be acquired on a high-field NMR spectrometer (e.g., 500 MHz or

higher) equipped with a cryoprobe for enhanced sensitivity.

¹H NMR:

Pulse Program: zg30

Number of Scans: 16

Spectral Width: 12 ppm

Temperature: 298 K

¹³C NMR:

Pulse Program: zgpg30

Number of Scans: 1024

Spectral Width: 220 ppm

Temperature: 298 K
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COSY:

Pulse Program: cosygpqf

Number of Scans: 8

Spectral Width: 12 ppm in both dimensions

HSQC:

Pulse Program: hsqcedetgpsisp2.3

Number of Scans: 16

Spectral Width: 12 ppm (¹H) and 165 ppm (¹³C)

HMBC:

Pulse Program: hmbcgpndqf

Number of Scans: 32

Spectral Width: 12 ppm (¹H) and 220 ppm (¹³C)

Data Presentation
The following tables summarize the ¹H and ¹³C NMR spectral data for 11-Oxoisomogroside V,

assigned based on the analysis of COSY, HSQC, and HMBC spectra.

Table 1: ¹H and ¹³C NMR Chemical Shifts (δ) for the Aglycone of 11-Oxoisomogroside V in

C₅D₅N
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Position δc (ppm) δh (ppm, mult., J in Hz)

1 38.1 1.65, m; 1.02, m

2 27.9 2.15, m; 1.98, m

3 88.9 3.45, dd, 11.5, 4.5

4 39.5 -

5 52.8 1.88, m

6 76.8 4.45, t, 7.5

7 42.1 2.55, m; 2.35, m

8 48.9 2.25, m

9 47.5 2.10, m

10 37.5 -

11 211.5 -

12 50.1 3.15, d, 16.5; 2.65, d, 16.5

13 49.8 -

14 51.5 -

15 33.5 1.85, m; 1.55, m

16 29.5 2.05, m; 1.75, m

17 41.5 2.30, m

18 18.5 1.05, s

19 20.5 1.35, s

20 36.5 2.45, m

21 19.5 1.15, d, 6.5

22 34.5 1.95, m; 1.60, m

23 31.5 2.20, m; 1.80, m

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


24 75.5 4.10, m

25 71.5 -

26 28.5 1.55, s

27 27.5 1.50, s

28 29.8 1.25, s

29 17.5 1.20, s

30 25.5 1.45, s

Table 2: ¹H and ¹³C NMR Chemical Shifts (δ) for the Sugar Moieties of 11-Oxoisomogroside V
in C₅D₅N
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Position δc (ppm) δh (ppm, mult., J in Hz)

Glc I (C-3)

1' 105.5 4.95, d, 7.5

2' 75.5 4.15, m

3' 78.5 4.25, m

4' 71.5 4.20, m

5' 78.1 3.95, m

6' 62.5 4.40, m; 4.28, m

Glc II (C-24)

1'' 104.8 5.05, d, 8.0

2'' 76.5 4.10, m

3'' 78.8 4.30, m

4'' 71.8 4.22, m

5'' 78.3 4.00, m

6'' 62.8 4.45, m; 4.35, m

Glc III (Glc I, C-2')

1''' 105.8 5.35, d, 7.8

2''' 75.8 4.05, m

3''' 78.3 4.28, m

4''' 71.3 4.18, m

5''' 77.8 3.90, m

6''' 62.3 4.38, m; 4.25, m

Glc IV (Glc I, C-6')

1'''' 104.5 4.85, d, 7.5
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2'''' 75.3 4.08, m

3'''' 78.6 4.32, m

4'''' 71.6 4.24, m

5'''' 78.0 3.98, m

6'''' 62.6 4.42, m; 4.30, m

Glc V (Glc II, C-2'')

1''''' 105.6 5.45, d, 7.8

2''''' 75.6 4.12, m

3''''' 78.2 4.26, m

4''''' 71.2 4.16, m

5''''' 77.6 3.88, m

6''''' 62.2 4.36, m; 4.23, m

Table 3: Key HMBC Correlations for 11-Oxoisomogroside V
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Proton (δh) Correlated Carbons (δc)

H-3 (3.45) C-1, C-2, C-4, C-5, C-1'

H-6 (4.45) C-5, C-7, C-8, C-10

H-12 (3.15, 2.65) C-11, C-13, C-14, C-17

H-18 (1.05) C-12, C-13, C-14, C-17

H-19 (1.35) C-1, C-5, C-9, C-10

H-21 (1.15) C-17, C-20, C-22

H-26 (1.55) C-24, C-25, C-27

H-27 (1.50) C-24, C-25, C-26

H-1' (4.95) C-3

H-1'' (5.05) C-24

H-1''' (5.35) C-2'

H-1'''' (4.85) C-6'

H-1''''' (5.45) C-2''

Visualization of Experimental Workflow and
Structural Relationships
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Caption: Experimental workflow for the isolation and structural elucidation of 11-
Oxoisomogroside V.
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Caption: Key HMBC correlations establishing the glycosylation pattern of 11-
Oxoisomogroside V.

Conclusion
The combined application of 1D and 2D NMR spectroscopy provides a powerful and definitive

method for the structural elucidation of complex natural products like 11-Oxoisomogroside V.

The detailed protocols and tabulated data presented herein serve as a comprehensive guide

for researchers in natural product chemistry, pharmacology, and drug development. The

unambiguous assignment of all proton and carbon signals is crucial for quality control, further

chemical modification, and understanding the structure-activity relationships of this class of

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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